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Compound of Interest

Compound Name: Fenestrel

Cat. No.: B1672499 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling the synthetic estrogen

Fenestrel must adhere to stringent disposal protocols to ensure laboratory safety and

environmental protection. Although never marketed, its classification as a synthetic estrogen

necessitates its management as hazardous chemical waste. This guide provides essential,

step-by-step procedures for the proper disposal of Fenestrel, addressing the absence of

specific regulatory guidelines by outlining best practices for similar chemical compounds.

Core Safety and Hazard Information
All personnel must be thoroughly familiar with the hazard profile of Fenestrel before

commencing any handling or disposal procedures. As a synthetic estrogen, it should be

presumed to have potential endocrine-disrupting properties and may pose risks of reproductive

harm. Due to its chemical nature, it is also crucial to consider its potential for environmental

toxicity, particularly to aquatic life.

Quantitative Data Summary
While specific quantitative disposal limits for Fenestrel are not established, the following table

summarizes its key chemical and physical properties to inform safe handling and disposal

decisions.
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Property Value

Molecular Formula C₁₆H₂₀O₂

Molar Mass 244.334 g·mol⁻¹[1]

CAS Number 7698-97-7[2]

Synonyms
ORF-3858, Demethoxycarbestrol, NSC-

86465[1][3]

Step-by-Step Disposal Protocol for Fenestrel
Given the lack of specific official disposal guidelines for Fenestrel, the following protocol is

based on established best practices for the disposal of hazardous pharmaceutical and

chemical waste.

Waste Segregation and Collection
Designated Waste Stream: All Fenestrel waste, including pure compound, contaminated

labware (e.g., gloves, weighing paper, pipette tips), and solutions, must be segregated from

non-hazardous trash.

Hazardous Waste Container: Use a dedicated, clearly labeled, leak-proof container for all

Fenestrel waste. The container must be compatible with the chemical nature of the waste.

For solid waste, a securely sealed polyethylene bag placed within a rigid, labeled container

is recommended.

Labeling: The waste container must be labeled "Hazardous Waste" and include the full

chemical name "Fenestrel," its CAS number (7698-97-7), and a clear indication of the

associated hazards (e.g., "Toxic," "Endocrine Disruptor," "Environmental Hazard").

Decontamination of Labware
Reusable Glassware: Reusable glassware and equipment contaminated with Fenestrel
should be decontaminated before washing. This can be achieved by rinsing with a suitable

organic solvent (e.g., ethanol or acetone) that can dissolve the compound.
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Rinsate Collection:Crucially, all rinsate from the decontamination process is considered

hazardous waste and must be collected in the designated Fenestrel hazardous waste

container.

Final Cleaning: After decontamination, labware can be washed according to standard

laboratory procedures.

Spill Management
Preparedness: Maintain a chemical spill kit in the vicinity of any work with Fenestrel.

Small Spills: For minor spills, wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat. Cover the spill with an inert absorbent

material (e.g., vermiculite or sand). Once absorbed, carefully collect the material using non-

sparking tools and place it in the designated hazardous waste container.

Large Spills: In the event of a large spill, evacuate the immediate area and follow your

institution's emergency response procedures.

Storage of Hazardous Waste
Secure Storage: Store the sealed and labeled hazardous waste container in a designated,

secure satellite accumulation area within the laboratory.

Segregation: Ensure the Fenestrel waste container is segregated from incompatible

materials.

Final Disposal
Licensed Disposal Vendor: Arrange for the collection and disposal of the Fenestrel
hazardous waste through your institution's environmental health and safety (EHS) office or a

licensed hazardous waste disposal contractor.

Regulatory Compliance: Ensure that the disposal process complies with all local, state, and

federal regulations for hazardous chemical waste. Never dispose of Fenestrel down the

drain or in the regular trash.
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Experimental Workflow for Fenestrel Disposal
The following diagram illustrates the logical workflow for the proper management and disposal

of Fenestrel waste in a laboratory setting.

Start: Fenestrel Use in Lab

Generate Fenestrel Waste
(solid, liquid, contaminated items)

Decontaminate Reusable Labware Spill Occurs

Segregate as
Hazardous Waste

Package all Waste in
Labeled, Sealed Container

Collect Rinsate as
Hazardous Waste

Contain and Clean Spill
with Absorbent Material

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Disposal Vendor

End: Proper Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Fenestrel waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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